Cas no 1111108-31-6 (5-(3,4-Difluorophenyl)-2-hydroxypyrimidine)

5-(3,4-Difluorophenyl)-2-hydroxypyrimidine is a fluorinated pyrimidine derivative with notable applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorophenyl group and a hydroxyl substituent on the pyrimidine ring, enhances its potential as a versatile intermediate in drug discovery. The fluorine atoms contribute to improved metabolic stability and binding affinity, making it valuable for designing bioactive compounds. This compound is particularly useful in the development of kinase inhibitors and other small-molecule therapeutics. Its high purity and well-defined chemical properties ensure reliability in synthetic applications. Researchers favor it for its synthetic flexibility and potential to modulate biological activity in target-oriented studies.
5-(3,4-Difluorophenyl)-2-hydroxypyrimidine structure
1111108-31-6 structure
Product Name:5-(3,4-Difluorophenyl)-2-hydroxypyrimidine
CAS No:1111108-31-6
MF:C10H6F2N2O
MW:208.164248943329
MDL:MFCD11876836
CID:1039131
PubChem ID:53222278
Update Time:2025-10-23

5-(3,4-Difluorophenyl)-2-hydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-(3,4-Difluorophenyl)pyrimidin-2-ol
    • 5-(3,4-DIFLUOROPHENYL)-2-HYDROXYPYRIMIDINE
    • ACMC-209989
    • AK-96287
    • ANW-16231
    • CTK8A9240
    • KB-243417
    • MolPort-015-149-382
    • AKOS015892551
    • CS-0440873
    • SB58960
    • MFCD11876836
    • BS-25708
    • 1111108-31-6
    • DTXSID20686805
    • 5-(3,4-difluorophenyl)-1H-pyrimidin-2-one
    • 5-(3,4-Difluorophenyl)pyrimidin-2(1H)-one
    • 5-(3,4-Difluorophenyl)-2-hydroxypyrimidine
    • MDL: MFCD11876836
    • Inchi: 1S/C10H6F2N2O/c11-8-2-1-6(3-9(8)12)7-4-13-10(15)14-5-7/h1-5H,(H,13,14,15)
    • InChI Key: GRCDXSLTKCZXJL-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1C=NC(NC=1)=O)F

Computed Properties

  • Exact Mass: 208.04481914g/mol
  • Monoisotopic Mass: 208.04481914g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 41.5Ų

5-(3,4-Difluorophenyl)-2-hydroxypyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB322793-250 mg
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